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Compound of Interest

Compound Name: Lauryl arachidonate

Cat. No.: B15546838

Abstract

Lauryl arachidonate (dodecyl arachidonate) is a wax ester composed of lauryl alcohol and the
omega-6 polyunsaturated fatty acid, arachidonic acid. While direct experimental data on the
specific biological functions of lauryl arachidonate are limited in publicly available scientific
literature, its chemical structure allows for informed inferences regarding its potential roles and
mechanisms of action. This technical guide synthesizes the known functions of its constituent
components—arachidonic acid and wax esters—to provide a comprehensive overview of its
likely biological significance and potential applications in research and drug development. It is
hypothesized that lauryl arachidonate primarily serves as a stable precursor for the controlled
release of arachidonic acid, a pivotal signaling molecule.

Chemical and Physical Properties

Lauryl arachidonate is classified as a wax ester.[1] Its fundamental properties are derived
from its two constituent molecules: arachidonic acid, a 20-carbon polyunsaturated fatty acid
with four cis-double bonds, and lauryl alcohol, a 12-carbon saturated fatty alcohol.[1]
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Property Value Reference
CAS Number 125187-25-9 [1]
Molecular Formula C32H5602 [1]
Molecular Weight 472.79 g/mol [1]
Lipid Number WE [1]
(12:0/20:4(52,82,117,142))
Physical State Liquid [1]
Storage Freezer [1]

Inferred Function and Mechanism of Action

The primary function of lauryl arachidonate in a biological context is likely as a prodrug or
delivery molecule for arachidonic acid. The ester bond connecting lauryl alcohol and
arachidonic acid can be hydrolyzed by cellular esterases or lipases, releasing the two
components. The biological activity would then be primarily dictated by the well-established
roles of free arachidonic acid.

Release of Arachidonic Acid

Upon cellular uptake, lauryl arachidonate is expected to be metabolized by hydrolases to
yield lauryl alcohol and arachidonic acid. This process would provide a controlled and
potentially sustained release of arachidonic acid compared to the administration of the free
fatty acid, which can be rapidly metabolized or incorporated into phospholipids.
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Fig. 1: Proposed hydrolysis of lauryl arachidonate.

The Role of Released Arachidonic Acid

Arachidonic acid (AA) is a crucial component of cell membranes, typically esterified in
phospholipids.[2][3] Its release, catalyzed by phospholipase A2, initiates a cascade of signaling
events.[2][4] Free AA can act as a signaling molecule itself or be metabolized into a group of
potent lipid mediators called eicosanoids.[5][6]

There are three primary enzymatic pathways for the metabolism of arachidonic acid:

e Cyclooxygenase (COX) Pathway: This pathway produces prostaglandins and thromboxanes,
which are involved in inflammation, pain, fever, and platelet aggregation.[2][5]
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» Lipoxygenase (LOX) Pathway: This pathway generates leukotrienes and lipoxins, which play
roles in inflammation, immune responses, and vasoconstriction.[5][6]

e Cytochrome P450 (CYP) Pathway: This pathway produces epoxyeicosatrienoic acids (EETS)
and hydroxyeicosatetraenoic acids (HETES), which are involved in regulating vascular tone

and inflammation.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15546838#what-is-the-function-of-lauryl-
arachidonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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